Cas no 15836-65-4 (1(3H)-Isobenzofuranone, 3-[4-(1-methylethyl)phenyl]-)

1(3H)-Isobenzofuranone, 3-[4-(1-methylethyl)phenyl]- structure
15836-65-4 structure
Product Name:1(3H)-Isobenzofuranone, 3-[4-(1-methylethyl)phenyl]-
CAS No:15836-65-4
MF:C17H16O2
MW:252.307744979858
CID:1336978
PubChem ID:4178788
Update Time:2025-04-20

1(3H)-Isobenzofuranone, 3-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3-[4-(1-methylethyl)phenyl]-
    • 3-(4-propan-2-ylphenyl)-3H-2-benzofuran-1-one
    • AKOS024322576
    • 15836-65-4
    • 3-(4-ISOPROPYL-PHENYL)-3H-ISOBENZOFURAN-1-ONE
    • DTXSID60400340
    • Inchi: 1S/C17H16O2/c1-11(2)12-7-9-13(10-8-12)16-14-5-3-4-6-15(14)17(18)19-16/h3-11,16H,1-2H3
    • InChI Key: BMKDNVAAIMTWBL-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1C1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 252.115029749g/mol
  • Monoisotopic Mass: 252.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų
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